4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 4,5-dichloro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4Cl2N2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11)
• InChI Key: JCLZDOZRYOFSNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=C(C(=C21)Cl)Cl
• Molecular Formula: C7H4Cl2N2
• DSSTOX Substance ID: DTXSID80674066
• Molecular Weight: 187.02 g/mol
• CAS RN: 1142192-58-2

Description

4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the molecular formula C7H4Cl2N2. It has an average mass of 187.026 Da and a monoisotopic mass of 185.975159 Da.

Molecular Structure Analysis

The molecular structure of 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine includes two chlorine atoms, two nitrogen atoms, and a pyrrolopyridine core. The compound has a density of 1.6±0.1 g/cm3, a boiling point of 309.3±37.0 °C at 760 mmHg, and a flash point of 169.8±12.1 °C.

Physical And Chemical Properties Analysis

4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine has a molar refractivity of 46.4±0.3 cm3, a polar surface area of 29 Å2, and a polarizability of 18.4±0.5 10-24 cm3. It has a surface tension of 64.0±3.0 dyne/cm and a molar volume of 119.0±3.0 cm3. The compound has an ACD/LogP of 3.48 and an ACD/LogD (pH 7.4) of 3.06.

Scientific Research Applications

Application in Cancer Therapy

• Scientific Field : Oncology, specifically cancer therapy.
• Summary of the Application : “4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine” is used in the synthesis of derivatives that have shown potent activities against fibroblast growth factor receptors (FGFR1, 2, and 3), which play an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a series of 1H-pyrrolo[2,3-b]pyridine derivatives. These derivatives are then tested for their inhibitory activity against FGFR1, 2, and 3. The derivatives are also tested in vitro for their ability to inhibit breast cancer 4T1 cell proliferation and induce apoptosis.
• Results or Outcomes : Among the synthesized derivatives, compound 4h exhibited potent FGFR inhibitory activity (FGFR1–4 IC50 values of 7, 9, 25 and 712 nM, respectively). In vitro, 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis. Furthermore, 4h also significantly inhibited the migration and invasion of 4T1 cells.

Application in Antimicrobial Therapy

• Scientific Field : Microbiology, specifically antimicrobial therapy.
• Summary of the Application : “4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine” is used in the synthesis of a new class of pyrrolo[2,3-d]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives. These derivatives have shown promising antimicrobial activity against various bacterial and fungal strains.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a series of pyrrolo[2,3-d]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives. These derivatives are then tested for their antimicrobial activity against various bacterial and fungal strains.
• Results or Outcomes : Among the derivatives tested, some exhibited promising activity against microbial strains (B. pumilis, B. subtilis, E. coli, P. vulgaris. A. niger and P. crysogenium) and showed activity comparable with standard drugs.

Application in Diabetes Treatment

• Scientific Field : Endocrinology, specifically diabetes treatment.
• Summary of the Application : “4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine” is used in the synthesis of compounds that have shown efficacy in reducing blood glucose. Therefore, these compounds may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and diabetes.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a series of derivatives. These derivatives are then tested for their ability to reduce blood glucose.
• Results or Outcomes : The synthesized compounds have shown efficacy in reducing blood glucose. Therefore, they may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and diabetes.

Application in Antiviral Therapy

• Scientific Field : Virology, specifically antiviral therapy.
• Summary of the Application : “4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine” is used in the synthesis of a new class of pyrrolo[2,3-d]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives. These derivatives have shown promising antiviral activity against various viral strains.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a series of pyrrolo[2,3-d]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives. These derivatives are then tested for their antiviral activity against various viral strains.
• Results or Outcomes : Among the derivatives tested, some exhibited promising activity against viral strains and showed activity comparable with standard drugs.

Application in Kinase Inhibition

• Scientific Field : Biochemistry, specifically kinase inhibition.
• Summary of the Application : “4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine” is used in the synthesis of a new class of 1H-pyrazolo[3,4-b]pyridines. These compounds have shown efficacy in inhibiting various kinases, which play crucial roles in cellular signaling.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a series of 1H-pyrazolo[3,4-b]pyridines. These compounds are then tested for their ability to inhibit various kinases.
• Results or Outcomes : The synthesized compounds have shown efficacy in inhibiting various kinases. Therefore, they may find application in the treatment of disorders involving aberrant kinase signaling, such as cancer.